2-(3-Fluoro-4-methylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 2-(3-fluoro-4-methylphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10FNO/c1-8-4-5-9(7-10(8)13)12-11(15)3-2-6-14-12/h2-7,15H,1H3
• InChI Key: CKHONWBGUUZTEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(C=CC=N2)O)F
• Molecular Formula: C12H10FNO
• DSSTOX Substance ID: DTXSID50682638
• Molecular Weight: 203.21 g/mol
• CAS RN: 1261971-32-7

Description

2-(3-Fluoro-4-methylphenyl)-3-hydroxypyridine (95%) is a synthetic compound used in a variety of scientific research applications. It is a white, odorless powder that is soluble in water and is commonly used in laboratory experiments due to its stability. The compound has a molecular weight of 210.18 g/mol and a melting point of 107°C. It is a fluorinated pyridine derivative and is often used in organic synthesis.

Scientific Research Applications

2-(3-Fluoro-4-methylphenyl)-3-hydroxypyridine (95%) has a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, as a catalyst in the production of pharmaceuticals, and as a starting material for the preparation of fluorinated pyridine derivatives. It is also used in the synthesis of a variety of fluorinated compounds, including fluorinated alkaloids and amino acids.

Mechanism of Action

2-(3-Fluoro-4-methylphenyl)-3-hydroxypyridine (95%) is a fluorinated pyridine derivative, and its mechanism of action is based on the same principles as other pyridine derivatives. Specifically, the compound binds to certain receptors in the body, which results in the activation of various biochemical pathways. This activation of biochemical pathways can lead to a variety of physiological effects, depending on the type of receptor that is targeted.
Biochemical and Physiological Effects
2-(3-Fluoro-4-methylphenyl)-3-hydroxypyridine (95%) has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, it has been shown to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as dopamine and serotonin. It has also been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, it has been shown to have an inhibitory effect on the enzyme cyclooxygenase, which is involved in the production of prostaglandins.

Advantages and Limitations for Lab Experiments

2-(3-Fluoro-4-methylphenyl)-3-hydroxypyridine (95%) has several advantages for laboratory experiments. It is a relatively stable compound, and its solubility in water makes it easy to use in a variety of experiments. Additionally, its inhibitory effects on various enzymes make it useful for studying the effects of enzyme inhibition. However, there are some limitations to using this compound in experiments. For example, its inhibitory effects are relatively weak compared to other compounds, and it is not very selective in its effects.

Future Directions

There are a variety of potential future directions for research involving 2-(3-Fluoro-4-methylphenyl)-3-hydroxypyridine (95%). For example, further research could be conducted to determine the effects of this compound on other enzymes, as well as its potential therapeutic applications. Additionally, research could be conducted to determine the effects of this compound on other physiological processes, such as inflammation and cell signaling. Additionally, further research could be conducted to determine the effects of this compound on the environment, as well as its potential toxicity. Finally, research could be conducted to determine the effects of this compound on the human body, such as its potential effects on the nervous system and its potential interactions with other drugs.

Synthesis Methods

2-(3-Fluoro-4-methylphenyl)-3-hydroxypyridine (95%) can be synthesized by the reaction of 4-methylphenol with 3-hydroxy-2-fluoro-pyridine in the presence of p-toluenesulfonic acid as the catalyst. This reaction proceeds at room temperature and yields a 95% yield of the desired compound.